3-(2-chloropyrimidin-4-yl)-1-methyl-1H-indole

• IUPAC Name: 3-(2-chloropyrimidin-4-yl)-1-methylindole
• InChI: InChI=1S/C13H10ClN3/c1-17-8-10(9-4-2-3-5-12(9)17)11-6-7-15-13(14)16-11/h2-8H,1H3
• InChI Key: IIBWXYHPBMUNJP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C3=NC(=NC=C3)Cl
• Molecular Formula: C13H10ClN3
• Molecular Weight: 243.69 g/mol
• CAS RN: 1032452-86-0

Description

3-(2-chloropyrimidin-4-yl)-1-methyl-1H-indole is a chemical compound with the molecular formula C12H8ClN3. It has a molecular weight of 229.67 g/mol. It appears as a yellow solid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H8ClN3/c13-12-14-6-5-11(16-12)9-7-15-10-4-2-1-3-8(9)10/h1-7,15H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Chemical Reactions Analysis

The specific chemical reactions involving 3-(2-chloropyrimidin-4-yl)-1-methyl-1H-indole are not detailed in the retrieved papers.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 229.67 g/mol. It is a yellow solid and is stored at refrigerator temperature.

Scientific Research Applications

Cancer Treatment

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Drug Synthesis

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Biomembrane Studies

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Mechanism of Action

Target of Action

It is known that pyrimidine derivatives have been studied for their potential in targeting various cancers .

Mode of Action

It is known that pyrimidine derivatives can interact with targeted receptor proteins .

Biochemical Pathways

It is known that pyrimidine derivatives can have significant effects on various biochemical pathways related to cancer .

Result of Action

It is known that pyrimidine derivatives can have significant anticancer activities .

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, and H319, indicating that it may be harmful if swallowed, may cause skin irritation, and may cause serious eye irritation. Precautionary statements include P261, P305, P338, and P351, advising to avoid breathing dust/fume/gas/mist/vapors/spray, and providing instructions for what to do if in eyes.

Synthesis routes and methods I

Procedure details

To a stirred solution 2,4-dichloropyrimidine (70.5 g, 463.76 mmol) in dimethoxyethane (900 mL) was added FeCl3 (77.16 g, 459.12 mmol) and 1-methyl indole (68.28 g) at 60° C. The resulting mixture was stirred overnight at 60° C. After cooling, a solid was precipitated by adding methanol (345 mL) and water (900 mL). The resulting slurry was stirred for 3 h. The solid was collected by filtration, washed with CH3OH (1.38 L) and dried at 50° C. overnight to give the title compound (138.7 g, 81.5%) as a purple solid; 1H NMR (CDCl3) 3.89 (3H, s), 7.36-7.41 (3H, m), 7.49 (1H, s), 7.96 (1H, s), 8.34 (1H, s), 8.45 (1H, s); m/z: ES+ MH+ 244.05.

Synthesis routes and methods II

Procedure details

NaH (1.707 g, 42.68 mmol, 40% dispersion in mineral oil) was added in small portions to a cooled (0° C.) mixture of 3-(2-chloropyrimidin-4-yl)-1H-indole (Intermediate 131, 8.168 g, 35.57 mmol) in THF (250 mL). The resulting mixture was stirred at 0° C. for 0.5 h and then CH3I (2.67 mL, 42.68 mmol) was added and the mixture stirred at 0° C. for a further 3 h. The reaction was quenched by the addition of sat. NaHCO3 (25 mL). The mixture was then diluted with EtOAc (100 mL), and the resulting solution was washed with sat. NaHCO3 (50 mL), water (50 mL) and sat. brine (50 mL). The organic solution was then concentrated in vacuo. Purification by FCC, eluting with 0-20% CH3OH in CH2Cl2 gave the title compound (8.35 g, 96%) as a pale yellow solid; 1H NMR: 3.90 (3H, s), 7.30 (2H, pd), 7.54-7.60 (1H, m), 7.82 (1H, d), 8.38-8.44 (1H, m), 8.49 (1H, s), 8.53 (1H, d); m/z: ES+ MH+ 1244.

Synthesis routes and methods III

Procedure details

NaH (60% dispersion in mineral oil, 0.16 g, 7 mmol) was added at 0° C. to 3-(2-chloro-pyrimidin-4-yl)-1H-indole (0.24 g, 1 mmol) in DMF (8 mL). The resulting mixture was stirred for 10 min, then iodomethane (0.20 mL, 3.2 mmol) was added, and the reaction mixture was warmed to RT and poured onto ice water. The resulting mixture was extracted with EtOAc, the combined organics washed twice with water, dried over Na2SO4, filtered and concentrated under reduced pressure to give 3-(2-chloro-pyrimidin-4-yl)-1-methyl-1H-indole (270 mg) as a yellow solid.